1-(5-Ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride

• IUPAC Name: 1-(5-ethoxypyridin-3-yl)pyrazole-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H11N3O3.ClH/c1-2-17-9-5-8(6-12-7-9)14-4-3-10(13-14)11(15)16;/h3-7H,2H2,1H3,(H,15,16);1H
• InChI Key: LGJORYBESYPCBG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN=CC(=C1)N2C=CC(=N2)C(=O)O.Cl
• Molecular Formula: C11H12ClN3O3
• Molecular Weight: 269.68 g/mol
• CAS No.: 2193064-67-2

Description

1-(5-Ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C11H12ClN3O3 and its molecular weight is 269.69. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One of the applications of pyrazole derivatives includes their use as corrosion inhibitors for metals in acidic environments. A study by Tebbji et al. (2005) investigated the inhibition effect of pyrazole-type organic compounds on steel corrosion in hydrochloric acid solution. Their findings suggest that these compounds, due to their adsorption properties, can significantly reduce metal corrosion, highlighting the potential of pyrazole derivatives in protecting industrial materials (Tebbji et al., 2005).

Synthesis and Auxin Activities

Pyrazole derivatives have been synthesized and analyzed for their biological activities. Yue et al. (2010) conducted a study on the synthesis of ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate and its derivatives, examining their auxin activities and antiblastic properties against wheat germs. Although the auxin activities were not high, the study provides insights into the potential agricultural applications of these compounds (Yue et al., 2010).

Material Sciences and Nonlinear Optics

Chandrakantha et al. (2013) synthesized a novel series of N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, characterizing them for their optical nonlinearity using the z-scan technique. Their findings indicate that these compounds are potential candidates for optical limiting applications, showcasing the relevance of pyrazole derivatives in developing new materials for photonics and optoelectronics (Chandrakantha et al., 2013).

X-ray Diffraction Studies

The compound 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, an important intermediate in synthesizing anticoagulants like apixaban, was characterized using X-ray powder diffraction by Wang et al. (2017). This study emphasizes the importance of structural analysis in developing pharmaceutical compounds (Wang et al., 2017).

Highly Regioselective Synthesis

Machado et al. (2011) explored the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation, achieving high regioselectivity and yields. This methodological innovation highlights the efficiency of ultrasound in chemical synthesis, potentially impacting various fields, including pharmaceutical and material sciences (Machado et al., 2011).